Cas no 1408279-64-0 (1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)-
• CAS No: 1408279-64-0
• MF: C₆H₇F₃IN₃O₂S
• MW: 369.103362321854
• MDL: MFCD23381709
• CID: 5160128
• PubChem ID: 75406477
• Update Time: 2026-03-04

1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)-
• 5-Iodo-N,N-dimethyl-3-(trifluoromethyl)-1H-pyrazole-1-sulfonamide
• 5-IODO-N,N-DIMETHYL-3-(TRIFLUOROMETHYL)PYRAZOLE-1-SULFONAMIDE
• F89771
• 1408279-64-0
• 5-Iodo-N,N-dimethyl-3-(trifluoromethyl)-1H-pyrazole-1-sulfonamide, 95%
• MFCD23381709
• 5-Iodo-3-trifluoromethyl-pyrazole-1-sulfonic acid dimethylamide
• AKOS017343462

• MDL： MFCD23381709
• Inchi： 1S/C6H7F3IN3O2S/c1-12(2)16(14,15)13-5(10)3-4(11-13)6(7,8)9/h3H,1-2H3
• InChI Key： GHNKUONXLDQQHZ-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)C(I)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 368.926
• Monoisotopic Mass: 368.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.4

Additional information on 1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)-

Comprehensive Overview of 1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)- (CAS No. 1408279-64-0)

The compound 1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)- (CAS No. 1408279-64-0) is a highly specialized sulfonamide derivative with a unique molecular structure. Its chemical formula incorporates a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms, and is further functionalized with an iodo group, a trifluoromethyl moiety, and a dimethylsulfonamide substituent. This combination of functional groups makes it a valuable intermediate in pharmaceutical and agrochemical research.

In recent years, the demand for fluorinated compounds and iodinated heterocycles has surged due to their applications in drug discovery and material science. The presence of the trifluoromethyl group in this compound is particularly noteworthy, as it enhances metabolic stability and lipophilicity—key properties for bioactive molecules. Researchers are increasingly exploring 5-iodo-N,N-dimethyl-3-(trifluoromethyl)-1H-pyrazole-1-sulfonamide for its potential in designing novel kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies.

The synthesis of CAS No. 1408279-64-0 involves multi-step organic reactions, including iodination and sulfonylation of the pyrazole scaffold. Its molecular weight and physicochemical properties (e.g., solubility, melting point) are critical for formulation scientists. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research use.

From an industrial perspective, 1H-Pyrazole-1-sulfonamide derivatives are gaining traction due to their versatility. For instance, they serve as precursors for crop protection chemicals, addressing global challenges like pest resistance and sustainable agriculture. The iodo-substituted pyrazole moiety also finds utility in radiopharmaceuticals, a field experiencing exponential growth with advancements in PET imaging.

Environmental and regulatory considerations are paramount when handling halogenated compounds. While 1408279-64-0 is not classified as hazardous under current guidelines, proper laboratory safety protocols must be followed. Its storage conditions (typically cool, dry environments) and handling precautions (e.g., PPE usage) are standardized to minimize risks.

Market trends indicate rising inquiries for custom synthesis of this compound, driven by academic and industrial R&D. Frequently searched queries include "buy 5-iodo-N,N-dimethyl-3-(trifluoromethyl)-1H-pyrazole-1-sulfonamide" and "CAS 1408279-64-0 suppliers," reflecting its commercial relevance. Additionally, discussions on platforms like ResearchGate highlight its role in medicinal chemistry optimization.

Future directions for 1H-Pyrazole-1-sulfonamide, 5-iodo-N,N-dimethyl-3-(trifluoromethyl)- may involve exploring its structure-activity relationships (SAR) or derivatization for new applications. Collaborative efforts between chemists and biologists could unlock its potential in precision medicine, particularly for diseases with unmet therapeutic needs.